Cas no 919023-73-7 (3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919023-73-7
• MF: C₁₅H₂₁N₅O₄
• MW: 335.358342885971
• CID: 5556361
• Update Time: 2025-05-19

3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3,8-Bis(3-hydroxypropyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C15H21N5O4/c1-10-9-20-11-12(16-14(20)18(10)5-3-7-21)17(2)15(24)19(13(11)23)6-4-8-22/h9,21-22H,3-8H2,1-2H3
• InChI Key： BLYFNDWOCUPRMI-UHFFFAOYSA-N
• SMILES： C1(=O)C2N3C(N(CCCO)C(=C3)C)=NC=2N(C)C(N1CCCO)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 919023-73-7) and Its Emerging Applications in Chemical Biology

The compound 3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by the CAS number 919023-73-7, represents a novel heterocyclic scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the imidazopyrimidine class of compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its dual substitution at the 3 and 8 positions with hydroxypropyl groups and the presence of methyl groups at the 1 and 7 positions, contribute to its unique chemical properties and biological interactions.

Recent advancements in drug discovery have highlighted the importance of polyhydroxyalkyl-substituted imidazopyrimidines as potential leads for developing novel therapeutic agents. The hydroxypropyl side chains not only enhance solubility but also introduce hydrogen bonding capabilities, which are critical for binding to biological targets with high affinity. The dimethyl substitution at the 1 and 7 positions further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological receptors.

In the context of current research, 3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has been investigated for its potential role in modulating key cellular pathways associated with inflammation and cancer. Studies have demonstrated that this compound exhibits significant inhibitory activity against various enzymes involved in pro-inflammatory pathways. Specifically, it has shown promise in inhibiting cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

The dual hydroxypropyl groups at the 3 and 8 positions of the imidazopyrimidine core have been found to play a crucial role in enhancing binding affinity to target proteins. Structural biology studies using X-ray crystallography have revealed that these hydroxyl groups form critical hydrogen bonds with residues in the active sites of target enzymes. This interaction not only stabilizes the enzyme-inhibitor complex but also increases the specificity of inhibition. Additionally, the presence of methyl groups at the 1 and 7 positions helps to fine-tune the steric environment around the binding pocket, further optimizing interactions with biological targets.

One of the most compelling aspects of 3,8-bis(3-hydroxypropyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is its potential as a lead compound for developing next-generation anti-inflammatory drugs. Chronic inflammation is a hallmark of many diseases including arthritis、diabetes、and cardiovascular disorders. By targeting key inflammatory pathways，this compound offers a promising strategy for modulating immune responses without eliciting significant side effects associated with traditional anti-inflammatory agents.

Moreover，the compound has been explored for its anti-cancer properties. Preclinical studies have indicated that it can inhibit proliferation and induce apoptosis in various cancer cell lines. The mechanism behind this effect appears to involve interference with critical signaling pathways such as PI3K/Akt and MAPK，which are often dysregulated in cancer cells. The ability of 3，8-bis(3-hydroxypropyl)-1，7-dimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione to modulate these pathways suggests its potential as a multitargeted therapeutic agent capable of addressing multiple aspects of cancer biology.

The synthesis of this compound has also been optimized to ensure high yield and purity，making it suitable for large-scale production. Advances in synthetic methodologies have enabled chemists to efficiently construct the imidazopyrimidine core while introducing the desired substituents at specific positions。These synthetic strategies not only improve accessibility but also allow for facile modifications，enabling researchers to explore analogues with enhanced potency or selectivity.

In conclusion，3，8-bis(3-hydroxypropyl)-1，7-dimethyl-1H，2H，3H，4H，8H-imidazo1，2-gpurine-2，4-dione (CAS No. 919023-73-7) is a structurally intriguing compound with significant potential in chemical biology and pharmaceutical research。Its unique scaffolding、modulatory effects on key cellular pathways、and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents。As research continues to uncover new applications for this molecule،it is likely that it will play an increasingly important role in addressing some of today's most challenging medical conditions.